Cas no 35687-80-0 (Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)-)

• Product Name: Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)-
• CAS No: 35687-80-0
• CID: 2941043
• Update Time: 2025-08-04

Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)-

Additional information on Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)-

Introduction to Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- (CAS No. 35687-80-0)

Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)-, is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 35687-80-0, has garnered attention due to its structural features and its role in various scientific investigations. The presence of a bromo substituent and a phenothiazine moiety makes this molecule a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The molecular structure of Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- consists of an ethanone backbone modified with a bromine atom at the second carbon position and a phenothiazine ring attached to the first carbon. The phenothiazine ring is a well-known pharmacophore, widely recognized for its biological activity and utility in pharmaceuticals. This structural configuration suggests potential interactions with biological targets, making it an attractive subject for drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from phenothiazine derivatives. The brominated ethanone moiety in this compound adds an additional layer of complexity, enabling further functionalization through cross-coupling reactions and other synthetic methodologies. Such modifications can lead to the creation of new analogs with enhanced pharmacological properties.

One of the most compelling aspects of Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- is its potential application in the synthesis of bioactive molecules. Phenothiazine derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The bromo substituent provides a handle for further chemical manipulation, allowing researchers to explore new derivatives with tailored biological activities. This flexibility makes it a valuable building block in the quest for novel pharmaceuticals.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- contribute to this diversity by offering unique structural motifs that can be optimized for specific therapeutic targets. The combination of an ethanone group with a phenothiazine ring creates a scaffold that can be modified to interact with various biological receptors. This adaptability is crucial for developing drugs that are both effective and selective.

The synthesis of Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The bromination step is particularly critical, as it introduces the necessary functional group for subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the phenothiazine ring efficiently. These methods not only improve reaction efficiency but also minimize side products, leading to cleaner synthetic routes.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammation and cell signaling. Preliminary findings suggest that derivatives of Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- may exhibit promising activities in these areas. Further research is needed to fully elucidate their mechanisms of action and therapeutic potential.

In conclusion, Ethanone, 2-bromo-1-(10H-phenothiazin-10-yl)- (CAS No. 35687-80-0) is a compound of significant interest in chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new synthetic methods and pharmacological properties, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.